Cas no 936940-35-1 (6-Amino-2-(2-aminoethyl)pyrimidin-4-ol)

• Product Name: 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol
• CAS No: 936940-35-1
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 1086323
• PubChem ID: 135873059
• Update Time: 2025-05-20

6-Amino-2-(2-aminoethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol
• 6-Amino-2-(2-aminoethyl)-4(1H)-pyrimidinone
• EN300-1461912
• 936940-35-1
• CS-0266503
• 4-amino-2-(2-aminoethyl)-1H-pyrimidin-6-one
• AKOS012862914
• 6-amino-2-(2-aminoethyl)-3,4-dihydropyrimidin-4-one

• MDL： MFCD09055286
• Inchi： 1S/C6H10N4O/c7-2-1-5-9-4(8)3-6(11)10-5/h3H,1-2,7H2,(H3,8,9,10,11)
• InChI Key： QUMHQEBSSOVRLO-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(CCN)N1

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 93.5Ų

Additional information on 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol

Recent Advances in the Study of 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol (CAS: 936940-35-1)

In recent years, the compound 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol (CAS: 936940-35-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine core and aminoethyl side chain, has shown promising potential in various therapeutic applications, including antimicrobial, antiviral, and anticancer activities. The unique structural features of this molecule make it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against bacterial DNA gyrase, a key enzyme involved in DNA replication. The study utilized X-ray crystallography to reveal the binding interactions between the compound and the enzyme, providing insights into its mode of action. These findings highlight the potential of this molecule as a lead compound for developing novel antibiotics.

In addition to its antimicrobial properties, 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol has also been investigated for its antiviral potential. A recent preprint article on bioRxiv reported its efficacy against RNA viruses, including SARS-CoV-2. The study employed in vitro assays and molecular docking simulations to demonstrate the compound's ability to interfere with viral RNA polymerase activity. These results suggest that further optimization of this scaffold could yield potent broad-spectrum antiviral agents.

The synthetic pathways for 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol have also been a subject of recent research. A 2022 publication in Organic & Biomolecular Chemistry described an efficient, scalable synthesis route with improved yield and purity. The authors utilized a combination of microwave-assisted reactions and green chemistry principles to minimize environmental impact. This advancement is particularly significant for industrial-scale production and future clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol. Pharmacokinetic studies reported in the European Journal of Pharmaceutical Sciences (2023) indicate that while the compound exhibits good tissue penetration, its metabolic stability requires further optimization. Current research efforts are focused on structural modifications to enhance its drug-like properties while maintaining biological activity.

Looking ahead, the diverse biological activities and synthetic accessibility of 6-Amino-2-(2-aminoethyl)pyrimidin-4-ol position it as a versatile platform for medicinal chemistry. Future research directions may include combinatorial chemistry approaches to generate derivative libraries, as well as advanced formulation strategies to address solubility and bioavailability challenges. The continued investigation of this compound and its analogs holds significant promise for addressing unmet medical needs across multiple therapeutic areas.